Cas no 2060026-70-0 (tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate)

tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(2-hydroxyethyl)-N-3-piperidinyl-, 1,1-dimethylethyl ester
- tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
-
- MDL: MFCD30497570
- Inchi: 1S/C12H24N2O3/c1-12(2,3)17-11(16)14(7-8-15)10-5-4-6-13-9-10/h10,13,15H,4-9H2,1-3H3
- InChI Key: NLBBFJQLZMXRSC-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(CCO)C1CCCNC1
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-313167-10.0g |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 10.0g |
$2823.0 | 2023-02-26 | |
Enamine | EN300-313167-1.0g |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 1g |
$0.0 | 2023-06-07 | |
Enamine | EN300-313167-10g |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 10g |
$2823.0 | 2023-09-05 | |
Enamine | EN300-313167-1g |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 1g |
$656.0 | 2023-09-05 | |
A2B Chem LLC | AW32832-2.5g |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 2.5g |
$1390.00 | 2024-04-20 | |
1PlusChem | 1P01BVHC-100mg |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 100mg |
$334.00 | 2023-12-19 | |
Aaron | AR01BVPO-1g |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 1g |
$927.00 | 2025-02-09 | |
A2B Chem LLC | AW32832-250mg |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 250mg |
$378.00 | 2024-04-20 | |
A2B Chem LLC | AW32832-1g |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 1g |
$726.00 | 2024-04-20 | |
1PlusChem | 1P01BVHC-5g |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate |
2060026-70-0 | 95% | 5g |
$2414.00 | 2023-12-19 |
tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate Related Literature
-
Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
-
Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
-
Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
-
Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
-
Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
Additional information on tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate
Recent Advances in the Study of tert-Butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate (CAS: 2060026-70-0)
The compound tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate (CAS: 2060026-70-0) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.
Recent studies have highlighted the significance of tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features, including the piperidine ring and the carbamate moiety, make it a valuable scaffold for the design of novel therapeutics. Researchers have explored its utility in the development of central nervous system (CNS) agents, given its ability to modulate neurotransmitter systems.
One of the key advancements in the study of this compound is its role in the synthesis of sigma receptor ligands. Sigma receptors are implicated in various neurological disorders, including schizophrenia, depression, and neuropathic pain. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate exhibit high affinity for sigma-1 receptors, suggesting their potential as therapeutic agents for CNS disorders.
In addition to its pharmacological applications, recent research has also focused on optimizing the synthetic routes for tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate. A team of chemists reported a novel, high-yield synthesis method in Organic Process Research & Development, which reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate large-scale production and further exploration of its derivatives.
Another area of interest is the compound's potential in cancer therapy. Preliminary studies have shown that certain derivatives of tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate exhibit cytotoxic effects against specific cancer cell lines. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the need for further investigation into its mechanisms of action and potential as an anticancer agent.
Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through rigorous preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties and the development of targeted delivery systems.
In conclusion, tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate (CAS: 2060026-70-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are expected to uncover new applications and improve its efficacy and safety profile, paving the way for its eventual clinical use.
2060026-70-0 (tert-butyl N-(2-hydroxyethyl)-N-(piperidin-3-yl)carbamate) Related Products
- 2228808-03-3(tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate)
- 941902-66-5(1-(3-fluorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)
- 2167391-45-7(N4,N4-dimethyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-3,4-diamine)
- 1422509-98-5(1-(3-chloro-2,6-difluorophenyl)prop-2-en-1-one)
- 1361490-29-0(4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl)
- 2171965-29-8(2-(2-methyl-1,1-dioxo-1lambda6,2-thiazolidin-3-yl)methoxyacetic acid)
- 1508145-19-4(4-ethoxy-3,5-difluorobenzene-1-sulfonamide)
- 2241337-84-6(Bemnifosbuvir hemisulfate)
- 1796989-45-1(methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate)
- 2171706-77-5(1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid)


